1,3,4-Oxadiazol-2-amine, 5-(((1,1'-biphenyl)-4-yloxy)methyl)-N-(4-methylphenyl)-

• CAS RN: 126006-84-6
• Molecular Formula: C22H19N3O2
• Molecular Weight: 357.4 g/mol
• IUPAC Name: N-(4-methylphenyl)-5-[(4-phenylphenoxy)methyl]-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C22H19N3O2/c1-16-7-11-19(12-8-16)23-22-25-24-21(27-22)15-26-20-13-9-18(10-14-20)17-5-3-2-4-6-17/h2-14H,15H2,1H3,(H,23,25)
• InChI Key: SVJHTROUYZAKCS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC2=NN=C(O2)COC3=CC=C(C=C3)C4=CC=CC=C4
• synonyms: 5-(((1,1'-Biphenyl)-4-yloxy)methyl)-N-(4-methylphenyl)-1,3,4-oxadiazol-2-amine

Description

1,3,4-Oxadiazol-2-amine, 5-(((1,1'-biphenyl)-4-yloxy)methyl)-N-(4-methylphenyl)- is a chemical compound that has gained significant attention in scientific research. This compound belongs to the class of oxadiazole derivatives and has been synthesized using various methods. It has shown promising results in various applications, including medicinal chemistry, agriculture, and material science.

Mechanism of Action

The mechanism of action of 1,3,4-Oxadiazol-2-amine, 5-(((1,1'-biphenyl)-4-yloxy)methyl)-N-(4-methylphenyl)- is not fully understood. However, studies suggest that it may act by inhibiting specific enzymes or proteins involved in cellular processes. For example, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
Studies have shown that 1,3,4-Oxadiazol-2-amine, 5-(((1,1'-biphenyl)-4-yloxy)methyl)-N-(4-methylphenyl)- has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism. It has also been shown to reduce inflammation and inhibit bacterial growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1,3,4-Oxadiazol-2-amine, 5-(((1,1'-biphenyl)-4-yloxy)methyl)-N-(4-methylphenyl)- in lab experiments is its high purity and good yield. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 1,3,4-Oxadiazol-2-amine, 5-(((1,1'-biphenyl)-4-yloxy)methyl)-N-(4-methylphenyl)-. One area of interest is its potential as an anti-cancer agent. Further studies are needed to determine its efficacy in different types of cancer and to optimize its use in combination with other drugs. Another area of interest is its potential as an anti-inflammatory and anti-bacterial agent, which could have applications in the development of new drugs for the treatment of infectious and inflammatory diseases. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of 1,3,4-Oxadiazol-2-amine, 5-(((1,1'-biphenyl)-4-yloxy)methyl)-N-(4-methylphenyl)- can be achieved through different methods. One of the most common methods is the reaction between 4-methylbenzenamine and 4-(bromomethyl)biphenyl in the presence of sodium hydride and copper(I) iodide. This method yields a high purity product with a good yield.

Scientific Research Applications

The compound 1,3,4-Oxadiazol-2-amine, 5-(((1,1'-biphenyl)-4-yloxy)methyl)-N-(4-methylphenyl)- has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results as an anti-cancer agent, with studies indicating that it has the ability to induce cell death in cancer cells. It has also been studied for its potential as an anti-inflammatory and anti-bacterial agent.